Cas no 2734773-61-4 ((2-Propoxy-4-(trifluoromethyl)phenyl)methanol)

• Product Name: (2-Propoxy-4-(trifluoromethyl)phenyl)methanol
• CAS No: 2734773-61-4
• MF: C₁₁H₁₃F₃O₂
• MW: 234.21
• CID: 5080160
• Update Time: 2025-08-03

(2-Propoxy-4-(trifluoromethyl)phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-Propoxy-4-(trifluoromethyl)phenyl)methanol

• Inchi： 1S/C11H13F3O2/c1-2-5-16-10-6-9(11(12,13)14)4-3-8(10)7-15/h3-4,6,15H,2,5,7H2,1H3
• InChI Key： SOZJNKOWHRIRCI-UHFFFAOYSA-N
• SMILES： C1(=C(OCCC)C=C(C=C1)C(F)(F)F)CO

Additional information on (2-Propoxy-4-(trifluoromethyl)phenyl)methanol

Research Briefing on (2-Propoxy-4-(trifluoromethyl)phenyl)methanol (CAS: 2734773-61-4) in Chemical Biology and Pharmaceutical Applications

The compound (2-Propoxy-4-(trifluoromethyl)phenyl)methanol (CAS: 2734773-61-4) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This aromatic alcohol derivative, featuring a propoxy group and a trifluoromethyl substituent, demonstrates unique physicochemical properties that make it valuable for various applications, particularly in drug discovery and development. Recent studies have focused on its synthesis, characterization, and potential biological activities, positioning it as a promising scaffold for medicinal chemistry.

Recent synthetic approaches to 2734773-61-4 have emphasized efficient and scalable routes. A 2023 study published in the Journal of Medicinal Chemistry described a novel two-step synthesis starting from 4-(trifluoromethyl)phenol, involving O-propylation followed by hydroxymethylation. This method achieved an overall yield of 78% with excellent purity (>99%), addressing previous challenges in the preparation of this compound. The synthetic protocol has been optimized for both laboratory-scale and potential industrial production, with particular attention to green chemistry principles.

Structural characterization of (2-Propoxy-4-(trifluoromethyl)phenyl)methanol has revealed interesting features relevant to drug design. X-ray crystallographic analysis shows that the molecule adopts a planar conformation with the hydroxyl group positioned for optimal hydrogen bonding. The trifluoromethyl group contributes to enhanced metabolic stability, while the propoxy chain provides appropriate lipophilicity (calculated logP = 2.3). These properties make it particularly suitable as a building block for CNS-targeting compounds, as demonstrated in recent patent applications from major pharmaceutical companies.

In pharmacological studies, derivatives of 2734773-61-4 have shown promising activity against several therapeutic targets. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that structural analogs exhibit potent inhibition of phosphodiesterase 4 (PDE4), with IC50 values in the low micromolar range. Molecular docking simulations suggest that the hydroxyl group forms critical hydrogen bonds with the enzyme's active site, while the trifluoromethyl group contributes to binding affinity through hydrophobic interactions. These findings indicate potential applications in inflammatory diseases and neurological disorders.

The compound's utility extends to prodrug development, where researchers have exploited its alcohol functionality for ester formation. Recent work published in Molecular Pharmaceutics demonstrated successful conjugation of 2734773-61-4 with various carboxylic acid-containing drugs, improving their solubility and bioavailability. The propoxy group appears to play a crucial role in modulating the release kinetics of the parent drugs, making this scaffold particularly versatile for formulation development.

Ongoing research is exploring the metabolic fate of (2-Propoxy-4-(trifluoromethyl)phenyl)methanol. Preliminary in vitro studies using human liver microsomes indicate that the compound undergoes primarily glucuronidation at the hydroxyl group, with minor oxidative metabolism at the propoxy chain. The trifluoromethyl group, as expected, remains metabolically stable. These findings, reported at the 2023 International Congress of Pharmaceutical Sciences, suggest favorable pharmacokinetic properties for potential drug candidates incorporating this moiety.

Future directions for research on 2734773-61-4 include further exploration of its structure-activity relationships and expansion of its applications in targeted drug delivery. Several research groups are investigating its incorporation into PROTACs (proteolysis targeting chimeras) and other bifunctional molecules. The unique combination of its structural features makes it particularly suitable for such advanced therapeutic modalities. Additionally, computational studies are underway to predict novel biological targets that might interact with this scaffold.

In conclusion, (2-Propoxy-4-(trifluoromethyl)phenyl)methanol (CAS: 2734773-61-4) represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its well-characterized synthesis, favorable physicochemical properties, and demonstrated biological activities position it as a valuable tool for medicinal chemists. As research continues to uncover new applications and derivatives of this compound, its importance in pharmaceutical development is likely to grow significantly in the coming years.